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Introduction

Paromomycin is an aminoglycoside antibiotic derived from the bacterium Streptomyces
rimosus var. paromomycinus.[1] It exhibits a broad spectrum of activity against Gram-negative
and Gram-positive bacteria, as well as several protozoa.[2][3] Clinically, it is primarily used for
the treatment of intestinal infections such as amebiasis and cryptosporidiosis.[3] Its mechanism
of action involves binding to the 16S ribosomal RNA (rRNA) of the bacterial 30S ribosomal
subunit, which disrupts protein synthesis by causing misreading of mRNA and ultimately leads
to bacterial cell death.[4] This guide provides an in-depth overview of the chemical structure
and physical properties of paromomyecin, crucial for its application in research and drug
development.

Chemical Structure
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Paromomycin is a complex oligosaccharide composed of four distinct rings linked by
glycosidic bonds. The core structure is an aminocyclitol, 2-deoxystreptamine (Ring Il), which is
a characteristic feature of many aminoglycoside antibiotics. This central ring is glycosidically
linked to three sugar moieties: a D-glucosamine (Ring 1), a D-ribose (Ring 1ll), and a 2,6-
diamino-2,6-dideoxy-L-idopyranose (Ring 1V).[1][5]

The systematic IUPAC name for paromomycin is (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-0-(2,6-
diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2-
amino-2-deoxy-alpha-D-glucopyranoside.[6] Paromomycin is structurally very similar to
neomycin, differing only by the substitution at the 6' position on Ring I, where paromomycin
has a hydroxyl (-OH) group while neomycin has an amino (-NH2) group.[7][8]

Key Chemical Identifiers:

Molecular Formula: C23HasNsO014[1]

Molecular Weight (Free Base): 615.64 g/mol [3][9]

CAS Number (Free Base): 7542-37-2[1]

CAS Number (Sulfate Salt): 1263-89-4[10]

Synonyms: Aminosidine, Catenulin, Crestomycin, Hydroxymycin, Monomycin A, Neomycin E,
Paucimycin.[1]

Structural Diagram

The logical relationship and connectivity of the four rings of the paromomycin molecule are
illustrated below.
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Paromomycin Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Paromomycin: A Comprehensive Technical Guide on its
Chemical Structure and Physical Properties]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1663516/docs#paromomycin-a-comprehensive-
technical-guide-on-its-chemical-structure-and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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